molecular formula C15H26O2 B8554267 4,8-Dimethylnona-3,7-dien-2-yl butanoate CAS No. 688007-29-6

4,8-Dimethylnona-3,7-dien-2-yl butanoate

Cat. No.: B8554267
CAS No.: 688007-29-6
M. Wt: 238.37 g/mol
InChI Key: XMLKVYLREBKMFS-UHFFFAOYSA-N
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Description

4,8-Dimethylnona-3,7-dien-2-yl butanoate is a useful research compound. Its molecular formula is C15H26O2 and its molecular weight is 238.37 g/mol. The purity is usually 95%.
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Properties

CAS No.

688007-29-6

Molecular Formula

C15H26O2

Molecular Weight

238.37 g/mol

IUPAC Name

4,8-dimethylnona-3,7-dien-2-yl butanoate

InChI

InChI=1S/C15H26O2/c1-6-8-15(16)17-14(5)11-13(4)10-7-9-12(2)3/h9,11,14H,6-8,10H2,1-5H3

InChI Key

XMLKVYLREBKMFS-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)OC(C)C=C(C)CCC=C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A flask was charged with 4,8-dimethyl-3,7-nonadien-2-ol CAS 67845-50-5 (20 grams), buryric anhydride (25 grams) and pyridine (12.5 grams). The mixture was stirred and heated to 100° C. The reaction was held at 100° C.±1° C. for 90 minutes and then cooled to room temperature. The reaction mixture was diluted with water (100 milliliters) and methyl t-butyl ether, washed several times with water until neutral pH, dried over sodium sulfate and concentrated to furnish 34.4 grams of crude product. After distillation by Kugelruhr 23.4 g of the product, 76% yield, were obtained and confirmed by 1H NMR.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
anhydride
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
12.5 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
76%

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